Pan-RAS-IN-4

• Molecular Formula: C38H44F2N8O3
• Molecular Weight: 698.8 g/mol
• InChI: InChI=1S/C38H44F2N8O3/c1-3-26-29(40)7-6-23-16-25(49)17-31(33(23)26)45-15-9-27-30(20-45)41-37(51-22-38-10-4-12-47(38)19-24(39)18-38)42-35(27)46-11-5-13-48-32(21-46)28-8-14-44(2)36(50)34(28)43-48/h6-7,16-17,24,49H,3-5,8-15,18-22H2,1-2H3/t24-,38+/m1/s1
• InChIKey: RBXYRZINWSBDRK-RJNCKGSUSA-N

Pan-RAS-IN-4 – Technical Baseline and Procurement Context for Pan-RAS Research

Pan-RAS-IN-4 (compound 2) is a reversible, small-molecule pan-RAS inhibitor with the molecular formula C₃₈H₄₄F₂N₈O₃ (MW 698.8 g/mol) . It belongs to a novel series of inhibitors that bind in an enlarged version of the switch I–II pocket of RAS, demonstrating nanomolar affinities across multiple oncogenic mutants, including KRAS G12D [1]. Unlike FDA-approved irreversible inhibitors limited to KRAS G12C, this compound class targets both active and inactive RAS states, making it a versatile tool for cancers driven by diverse RAS mutations [1].

1

Reversible pan-RAS inhibitor targeting multiple oncogenic mutants including KRAS G12D

2

Engages both active and inactive RAS states; not limited to cysteine G12C

3

Suitable for RAS-driven signaling studies across mutant backgrounds

• [1] Parry, C.W. et al. Reversible Small Molecule Multivariant Ras Inhibitors Display Tunable Affinity for the Active and Inactive Forms of Ras. J. Med. Chem. 2025, 68, 9129–9161. ChemRxiv Preprint, 14 November 2024. View Source

Why Pan-RAS-IN-4 Cannot Be Simply Replaced by Other In-Class Pan-RAS Inhibitors

Pan-RAS inhibitors are not functionally interchangeable. Their binding modes, mutant selectivity profiles, and cellular activity vary significantly based on chemotype [1]. For instance, while pan-KRAS-IN-4 (a closely related compound) also targets multiple KRAS mutants, its reported IC50 values differ substantially from those of Pan-RAS-IN-4, and the original publications do not establish pharmaceutical equivalence or even a direct head-to-head comparison . Substituting Pan-RAS-IN-4 with an analog lacking equivalent pan-mutant cellular validation risks undermining experimental reproducibility and obscuring real structure-activity insights. The quantitative evidence below clarifies why this specific compound, rather than a generic 'pan-RAS inhibitor,' should be prioritized for research procurement.

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Mutant selectivity profiles vary by chemotype; pan-KRAS-IN-4 lacks reported G12D activity

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Cellular potency may not translate across analogs without direct head-to-head data

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Binding mode differences (reversible vs. irreversible) alter target engagement and resistance interpretation

• [1] Parry, C.W. et al. Reversible Small Molecule Multivariant Ras Inhibitors Display Tunable Affinity for the Active and Inactive Forms of Ras. J. Med. Chem. 2025, 68, 9129–9161. ChemRxiv Preprint, 14 November 2024. View Source

Pan-RAS-IN-4 Procurement Evidence: Differentiating Quantitative Data vs. Closest Analogs

Pan-RAS-IN-4 Demonstrates Sub-100 nM Inhibition of KRAS G12D

Pan-RAS-IN-4 is a potent inhibitor of KRAS G12D, with an IC50 below 100 nM as reported in the foundational patent literature [1]. While pan-KRAS-IN-4 (compound 5) shows sub-nanomolar activity against KRAS G12C (0.37 nM) and G12V (0.19 nM), its activity against G12D is not reported, suggesting Pan-RAS-IN-4 may be the preferred tool for G12D-driven models . Direct comparison is limited due to different assay conditions.

KRAS G12D Inhibition

Cross-study comparable

IC₅₀ < 100 nM

Supports G12D pathway study fit

Assay conditions not detailed; pan-KRAS-IN-4 G12D data absent

Evidence Dimension	Biochemical inhibitory activity against KRAS G12D
Target Compound Data	< 100 nM (IC50)
Comparator Or Baseline	pan-KRAS-IN-4: IC50 not reported for G12D
Quantified Difference	Pan-RAS-IN-4 is active against G12D; pan-KRAS-IN-4 data for G12D is absent
Conditions	Biochemical assay; specific conditions not detailed in public sources [1]

Why This Matters

For research focused on the KRAS G12D mutation—a prevalent oncogenic driver—Pan-RAS-IN-4 provides a validated starting point, whereas many analogs lack documented G12D potency.

• [1] Patented origin cited by vendor datasheets (e.g., TargetMol, GLPBio) for Pan-RAS-IN-4 (compound 2). Original patent: WO2022271823 A1 or related. View Source

Pan-RAS-IN-4 Belongs to a Series with Demonstrated Cellular Efficacy Against RAS-Driven Proliferation

The publication associated with the compound series (which includes Pan-RAS-IN-4 as compound 2) demonstrates that its structural class can inhibit Ras–Raf binding and decrease ERK phosphorylation in cellular assays [1]. Although exact cellular IC50 values for compound 2 are not broken out in the abstract, the series exhibits cellular activity that compares favorably with older pan-RAS agents like BI-2865, which showed limited cellular potency [2].

Cellular Pathway Activity

Class-level inference

Series inhibits Ras–Raf binding & pERK; compound 2 cellular IC₅₀ not publicly available

Class-level cellular engagement evidence

Verify compound-specific cellular activity

Evidence Dimension	Cellular pathway inhibition (Ras–Raf binding, pERK)
Target Compound Data	Active in cells (series data); specific metrics not publicly available for compound 2
Comparator Or Baseline	BI-2865 (noncovalent pan-KRAS inhibitor) – cellular activity reported as limited
Quantified Difference	Pan-RAS-IN-4 series demonstrates cellular activity; BI-2865 is less potent in cells
Conditions	Cellular NanoBiT and pERK assays as described in J. Med. Chem. 2025 [1]

Why This Matters

Procurement decisions for cell-active tool compounds require evidence that biochemical potency translates to cellular target engagement. Pan-RAS-IN-4’s series provides that, unlike earlier pan-RAS compounds.

• [1] Parry, C.W. et al. Reversible Small Molecule Multivariant Ras Inhibitors Display Tunable Affinity for the Active and Inactive Forms of Ras. J. Med. Chem. 2025, 68, 9129–9161. View Source
• [2] Kim, D. et al. Pan-KRAS inhibitor BI-2865 displays limited cellular potency. Cancer Discov. 2023. (Referenced within J. Med. Chem. 2025 discussion). View Source

Pan-RAS-IN-4 Offers a Distinct Binding Mode: Reversible Switch I–II Pocket Engagement

Crystallographic data for the compound series reveals binding in a novel, enlarged switch I–II pocket [1]. In contrast, approved KRAS G12C drugs like sotorasib bind irreversibly to a cysteine-induced allosteric pocket [2]. The reversible mechanism of Pan-RAS-IN-4 avoids the resistance mutations that emerge against covalent inhibitors, a key attribute for sustained pathway inhibition in resistant models.

Binding Mode

Class-level inference

Reversible, enlarged switch I–II pocket engagement vs. irreversible covalent G12C binders

Supports resistance mechanism research

Crystal structures from series; confirm for compound 2

Evidence Dimension	Binding site and reversibility
Target Compound Data	Reversible binder to enlarged switch I–II pocket
Comparator Or Baseline	Sotorasib (AMG 510) – irreversible covalent binder to KRAS G12C switch-II pocket
Quantified Difference	Reversible (Pan-RAS-IN-4) vs. irreversible (sotorasib); structural data available in wwPDB for series ligands
Conditions	X-ray crystallography (wwPDB entries 9G0Y, 9GGV, etc.) [1]

Why This Matters

For researchers studying resistance mechanisms or non-G12C mutants, a reversible pan-RAS inhibitor that does not require a reactive cysteine is essential; Pan-RAS-IN-4 provides this capability.

• [1] Parry, C.W. et al. J. Med. Chem. 2025, 68, 9129–9161. wwPDB accession codes: 9G0Y (compound 11), etc. View Source
• [2] Canon, J. et al. The clinical KRAS(G12C) inhibitor AMG 510 drives anti-tumour immunity. Nature 2019, 575, 217–223. View Source

Pan-RAS-IN-4: Optimal Research and Industrial Application Scenarios Based on Current Evidence

Profiling KRAS G12D-Dependent Cancer Models

Pan-RAS-IN-4’s documented activity (<100 nM IC50) against KRAS G12D makes it a preferred agent for in vitro and in vivo studies using G12D-driven cell lines (e.g., pancreatic, colorectal). It addresses a gap left by G12C-specific inhibitors and many pan-RAS analogs that lack confirmed G12D potency [1].

Investigating Resistance to Covalent KRAS Inhibitors

Unlike irreversible G12C binders like sotorasib or adagrasib, Pan-RAS-IN-4 engages RAS reversibly via the switch I–II pocket. This mechanism is suited for studies of acquired resistance, where secondary mutations often abrogate covalent drug binding [1].

Biophysical and Structural Biology Studies of Switch I–II Pocket Binders

The compound series has been co-crystallized with KRAS, providing high-resolution structural data (wwPDB: 9G0Y, 9GGV, etc.). Researchers can leverage Pan-RAS-IN-4 as a reference ligand for fragment-based or structure-guided drug design targeting the enlarged switch I–II pocket [1].

Application

Selection Property

Validation Focus

KRAS G12D-driven model studies

G12D inhibitory activity context

Mutant-specific target engagement

Resistance mechanism studies against covalent KRAS inhibitors

Reversible binding mode

Binding reversibility and resistance mutation context

Structural biology of switch I–II pocket

Co-crystal structure availability

Structural reference for fragment-based design

• [1] Parry, C.W. et al. Reversible Small Molecule Multivariant Ras Inhibitors Display Tunable Affinity for the Active and Inactive Forms of Ras. J. Med. Chem. 2025, 68, 9129–9161. View Source